N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-(4-phenoxyphenyl)-4-pyrimidin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C21H21N5OS/c28-21(26-15-13-25(14-16-26)20-22-11-4-12-23-20)24-17-7-9-19(10-8-17)27-18-5-2-1-3-6-18/h1-12H,13-16H2,(H,24,28)
• InChI Key: ADPJUKOBVYFXOJ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC=CC=N2)C(=S)NC3=CC=C(C=C3)OC4=CC=CC=C4

Description

N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, also known as PPT, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide involves its binding to the ERβ receptor, which is found in various tissues throughout the body. This binding leads to a number of downstream effects, including the activation of various signaling pathways and changes in gene expression. These effects ultimately result in the biochemical and physiological effects observed in studies of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide.
Biochemical and Physiological Effects:
Studies have found that N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has a wide range of biochemical and physiological effects. These include the modulation of inflammation, the promotion of neuronal survival, and the regulation of glucose metabolism. Additionally, N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to have potential therapeutic applications in the treatment of various diseases, including Alzheimer's disease and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide for use in lab experiments is its high specificity for the ERβ receptor. This specificity allows researchers to study the effects of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide on specific signaling pathways and gene expression patterns. However, one limitation of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is its relatively low potency compared to other compounds that target the ERβ receptor. This can make it more difficult to observe significant effects at lower concentrations.

Future Directions

There are a number of potential future directions for research involving N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide. One area of interest is the development of more potent analogs of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide that can target the ERβ receptor more effectively. Additionally, there is ongoing research into the use of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in the treatment of various diseases, including cancer and diabetes. Finally, there is interest in studying the effects of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide on other receptors and signaling pathways, which could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide involves the reaction of 4-bromophenol with 4-chlorobenzaldehyde to form 4-(4-chlorobenzyl)phenol. This intermediate is then reacted with 2-aminopyrimidine to form the corresponding 4-(2-pyrimidinyl)phenyl derivative. Finally, this compound is reacted with piperazine-1-carbothioamide to yield N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide.

Scientific Research Applications

N-(4-phenoxyphenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to have a variety of potential applications in scientific research. One of the most promising areas of research involves the compound's ability to interact with certain receptors in the brain, specifically the estrogen receptor beta (ERβ). This interaction has been found to have a number of potential benefits, including the ability to reduce inflammation and protect against neurodegenerative diseases.